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Compound of Interest

Compound Name: Lanthanum hexaboride

Cat. No.: B577150

For researchers, scientists, and drug development professionals working with Lanthanum
Hexaboride (LaBs), ensuring personal safety and maintaining a secure laboratory environment
is paramount. This guide provides essential, immediate safety and logistical information,
including detailed operational and disposal plans, to foster a culture of safety and build deep
trust in your laboratory practices.

Immediate Safety and Hazard Information

Lanthanum Hexaboride is a purple, crystalline powder.[1] While it is stable under normal
temperatures and pressures, it may cause irritation to the eyes, skin, and respiratory tract.[2]
The toxicological properties of this substance have not been fully investigated, warranting a
cautious approach to handling.[2] As a fine dust, it can also pose a dust explosion hazard,
particularly at temperatures exceeding 600°C.[1]

Key Physical and Chemical Properties
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Property Value Source
CAS Number 12008-21-8 [11[2]
Molecular Weight 203.78 g/mol [1]
Appearance Purple, crystalline powder [1]
Melting Point 2210 °C [1]

. Insoluble in water and
Solubility . [1]
hydrochloric acid

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to Lanthanum
Hexaboride powder. The following table summarizes the required PPE for handling this
material.
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Body Part

Personal Protective
Equipment

Specifications and Best
Practices

Respiratory

NIOSH/MSHA Approved

Respirator

A full-face respirator is
recommended if exposure
limits are exceeded or irritation
is experienced.[3] Ensure
proper fit testing and use of
appropriate particulate filters
(e.g., N95, N99, or P100).

Eyes and Face

Chemical Safety Goggles or
Full Face Shield

Wear tightly fitting safety
goggles conforming to EN 166
(EU) or NIOSH (US)
standards.[3] A full face shield
provides an additional layer of
protection.[1] Do not wear
contact lenses when handling

this material.[1]

Hands

Chemical Impermeable Gloves

Nitrile gloves are a suitable
choice for their chemical and
puncture resistance. Always
inspect gloves for integrity
before use and dispose of
them properly after handling
the material.

Body

Protective Clothing/Lab Coat

Wear appropriate protective
clothing to prevent skin
exposure.[2] A lab coat should
be worn at all times and should
be laundered separately from
personal clothing. For tasks
with a higher risk of
contamination, consider
fire/flame resistant and

impervious clothing.[3]
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Operational Plans: Step-by-Step Handling
Procedures

Adherence to standardized procedures is critical for minimizing the risk of exposure and
contamination.

Engineering Controls

To minimize the generation of airborne dust, all handling of Lanthanum Hexaboride powder
should be conducted within a certified chemical fume hood or a powder weighing station with
appropriate exhaust ventilation.[1] These engineering controls are designed to capture and
remove airborne particles at the source, protecting the user and the laboratory environment.

Weighing and Transferring Lanthanum Hexaboride
Powder

e Preparation: Ensure the chemical fume hood or powder weighing station is operational and
the work surface is clean and decontaminated.

» Don PPE: Put on all required personal protective equipment as outlined in the table above.

e Staging: Place all necessary equipment (e.g., balance, spatulas, weigh boats, receiving
containers) inside the ventilated enclosure before introducing the Lanthanum Hexaboride.

o Dispensing: Carefully open the Lanthanum Hexaboride container. Use a dedicated, clean
spatula to gently transfer the desired amount of powder onto a weigh boat or into the
receiving container. Avoid any actions that could create dust, such as scooping quickly or
dropping the powder from a height.

» Cleaning: Once the transfer is complete, securely close the primary container. Use a damp
wipe or a vacuum with a HEPA filter to clean any residual powder from the work surface,
spatula, and other equipment. Do not use compressed air to clean surfaces, as this will
disperse the powder.[1]

o Doffing PPE: Remove PPE in the designated area, avoiding contamination of skin and
clothing. Wash hands thoroughly with soap and water after removing gloves.
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Emergency Procedures
Spills and Leaks

In the event of a spill, immediate and appropriate action is necessary to prevent further
contamination and exposure.

o Evacuate and Isolate: Immediately alert others in the vicinity and evacuate the immediate
area of the spill. Restrict access to the contaminated zone.

» Assess the Spill: From a safe distance, assess the extent of the spill. For large spills, or if
you are not trained or equipped to handle the cleanup, contact your institution's
Environmental Health and Safety (EHS) department immediately.

o Cleanup of Small Spills: For minor spills, trained personnel wearing appropriate PPE can
proceed with cleanup.

o Gently cover the spill with an absorbent material to prevent further dispersal of the dust.

o Carefully sweep or vacuum the spilled material using a vacuum cleaner equipped with a
HEPA filter.[1] Avoid dry sweeping, which can generate airborne dust.

o Place the collected material and any contaminated cleaning supplies into a sealed, labeled
container for proper disposal.

o Decontaminate the spill area with a damp cloth, and then clean with soap and water.

First Aid Measures
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Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If the
Inhalation person is not breathing, provide artificial

respiration. Seek immediate medical attention.

[2]

Remove contaminated clothing and shoes.
) Flush the affected skin with plenty of water for at
Skin Contact ) ) o
least 15 minutes. Seek medical attention if

irritation develops or persists.[2]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ) ]

the upper and lower eyelids. Seek immediate

medical attention.[2]

If the person is conscious and alert, give 2-4
Ingestion cupfuls of milk or water. Do not induce vomiting.

Seek immediate medical attention.[2]

Disposal Plan

All waste containing Lanthanum Hexaboride must be handled as hazardous waste.

» Solid Waste: Collect all spilled material, used PPE (gloves, wipes, etc.), and any other
contaminated items in a clearly labeled, sealed container.

o Labeling: The waste container must be labeled as "Hazardous Waste - Lanthanum
Hexaboride."

o Disposal: Dispose of the hazardous waste in accordance with all federal, state, and local
regulations.[1] Contact your institution's EHS department for specific disposal procedures
and to arrange for pickup. Do not dispose of Lanthanum Hexaboride waste in the regular
trash or down the drain.

Safe Handling Workflow
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The following diagram illustrates the key steps and decision points for the safe handling of
Lanthanum Hexaboride powder in a laboratory setting.

Start: Prepare to Handle LaBs Powder

l

Prepare Ventilated Work Area
(Fume Hood / Powder Station)

'

Don Full PPE
(Respirator, Goggles, Gloves, Lab Coat)

l

Perform Task
(Weighing, Transferring, etc.)

Spill Occurred?

Follow Spill Cleanup Procedure

Decontaminate Work Area & Tools

l

Dispose of Waste Properly
(Hazardous Waste)

'

Doff PPE Correctly

Wash Hands Thoroughly

End of Procedure
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Caption: Workflow for Safe Handling of Lanthanum Hexaboride Powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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